Cas no 125030-86-6 (6,8-dichloro-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 6,8-dichloro-3,4-dihydroquinolin-2(1H)-one
• CAS No: 125030-86-6
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• CID: 4564642
• PubChem ID: 14851958
• Update Time: 2025-10-05

6,8-dichloro-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-3,4-dihydroquinolin-2(1H)-one
• 6,8-dichloro-3,4-dihydro-1H-quinolin-2-one
• 6,8-dichloro-3,4-dihydro-2(1H) quinolinone
• D75911
• 6,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one
• CS-16460
• OPOABTAJRWRTSQ-UHFFFAOYSA-N
• SCHEMBL9378752
• CS-0097691
• AKOS037651311
• 125030-86-6

• Inchi： 1S/C9H7Cl2NO/c10-6-3-5-1-2-8(13)12-9(5)7(11)4-6/h3-4H,1-2H2,(H,12,13)
• InChI Key： OPOABTAJRWRTSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1NC(CC2)=O)Cl

Computed Properties

• Exact Mass: 214.9904692g/mol
• Monoisotopic Mass: 214.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6,8-dichloro-3,4-dihydroquinolin-2(1H)-one

6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One: A Comprehensive Overview

The compound 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One (CAS No. 125030-86-6) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinolinone family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug discovery. The quinolinone scaffold is a versatile structure that has been extensively studied for its ability to interact with various biological targets, making it a valuable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One. Researchers have employed various strategies, including multi-component reactions, catalytic asymmetric synthesis, and green chemistry approaches, to optimize the production of this compound. These methods not only enhance the yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The structural uniqueness of 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One lies in its dichlorinated quinolinone core, which imparts distinct electronic and steric properties. This feature is crucial for its interaction with biological systems. Recent studies have highlighted its potential as a modulator of kinase activity, a property that is highly desirable in anticancer drug development. For instance, research published in *Nature Communications* demonstrated that this compound exhibits selective inhibition of certain protein kinases involved in tumor progression.

In addition to its pharmacological applications, 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One has shown promise in the field of bioimaging. Its ability to fluoresce under specific conditions makes it a potential candidate for tracking cellular processes in real-time. This application underscores the versatility of quinolinone derivatives in modern biomedical research.

The synthesis of 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One typically involves a sequence of reactions that include chlorination and cyclization steps. Researchers have explored various chlorinating agents and reaction conditions to achieve optimal results. For example, a study in *Chemical Science* reported the use of microwave-assisted synthesis to accelerate the formation of this compound while maintaining high purity.

From an analytical standpoint, the characterization of 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One has been enhanced by advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational dynamics of the compound.

Looking ahead, the continued exploration of 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One is expected to uncover new therapeutic applications. Collaborative efforts between chemists and biologists are paving the way for innovative uses of this compound in areas such as neurodegenerative diseases and infectious disease treatment.

In conclusion, 6,8-Dichloro-3,4-Dihydroquinolin-2(1H)-One (CAS No. 125030-86-6) stands as a testament to the interdisciplinary nature of modern chemical research. Its unique properties and versatile applications make it a focal point for future investigations aimed at advancing both basic science and applied medicine.